Cas no 104549-47-5 (1,1'-Biphenyl,bromopentachloro- (9CI))

• Product Name: 1,1'-Biphenyl,bromopentachloro- (9CI)
• CAS No: 104549-47-5
• MF: C₁₂H₄BrCl₅
• MW: 405.329157829285
• CID: 228141
• PubChem ID: 184318
• Update Time: 2025-04-19

1,1'-Biphenyl,bromopentachloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,bromopentachloro- (9CI)
• 1-(2-bromophenyl)-2,3,4,5,6-pentachlorobenzene
• 1,1'-Biphenyl, bromopentachloro-
• DTXSID50146548
• 104549-47-5

• Inchi： 1S/C12H4BrCl5/c13-6-4-2-1-3-5(6)7-8(14)10(16)12(18)11(17)9(7)15/h1-4H
• InChI Key： DNBLKAHMOIHUOT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 401.79412
• Monoisotopic Mass: 401.794
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.757
• Boiling Point: 403°Cat760mmHg
• Flash Point: 229.5°C
• Refractive Index: 1.639
• PSA: 0
• LogP: 7.38310